Cas no 4857-42-5 (3-Methylisoxazole-5-carboxylic acid)
4857-42-5 structure
Product Name:3-Methylisoxazole-5-carboxylic acid
CAS No:4857-42-5
MF:C5H5NO3
MW:127.098101377487
MDL:MFCD00464222
CID:45373
PubChem ID:354334557
Update Time:2025-04-18
3-Methylisoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylisoxazole-5-carboxylic acid
- 3-METHYL-5-ISOXAZOLECARBOXYLIC ACID
- 3-Methyl-5-isoxazolylcarboxylic acid
- 3-methyl-1,2-oxazole-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 3-methyl-
- 3-Methyl-isoxazole-5-carboxylic acid
- 5-Isoxazolecarboxylicacid, 3-methyl-
- 5-Carboxy-3-methylisoxazole
- BAS 10142371
- HXIYCKAAQPHZBM-UHFFFAOYSA-N
- 3-METHYLISOXAZOLE-5-CARBOXYLICACID
- 3-methyl-5-carboxyisoxazole
- ARONIS24519
- 3-methyl-5-carboxyl-isoxazole
- HM
- NS00045163
- M2953
- F2124-0612
- CL3463
- SY033484
- AS-5178
- DS-0689
- AC-23153
- EN300-13477
- Z90660974
- SCHEMBL222184
- AKOS000302671
- CHEMBL393428
- 4857-42-5
- BB 0250450
- AM20100200
- MFCD00464222
- CS-W005033
- FT-0647857
- J-512915
- HMS1695I02
- BDBM50211361
- Compound 4a [PMID: 17452318]
- STK341643
- GTPL13557
- ALBB-009979
- BBL016103
-
- MDL： MFCD00464222
- Inchi： 1S/C5H5NO3/c1-3-2-4(5(7)8)9-6-3/h2H,1H3,(H,7,8)
- InChI Key： HXIYCKAAQPHZBM-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C)=N1
Computed Properties
- Exact Mass: 127.02700
- Monoisotopic Mass: 127.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 0.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.348
- Melting Point: 204-214°C
- Boiling Point: 312.5°Cat760mmHg
- Flash Point: 142.8°C
- PSA: 63.33000
- LogP: 0.68120
3-Methylisoxazole-5-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 43
- Safety Instruction： 36/37
- RTECS：NY2560000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C
3-Methylisoxazole-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylisoxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027734-1g |
3-Methyl-isoxazole-5-carboxylic acid |
4857-42-5 | 95% | 1g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 027734-5g |
3-Methyl-isoxazole-5-carboxylic acid |
4857-42-5 | 95% | 5g |
￡98.00 | 2022-03-01 | |
| Fluorochem | 027734-10g |
3-Methyl-isoxazole-5-carboxylic acid |
4857-42-5 | 95% | 10g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 027734-25g |
3-Methyl-isoxazole-5-carboxylic acid |
4857-42-5 | 95% | 25g |
￡313.00 | 2022-03-01 | |
| AstaTech | CL3463-1/G |
3-METHYLISOXAZOLE-5-CARBOXYLICACID |
4857-42-5 | 95% | 1g |
$14 | 2023-09-15 | |
| AstaTech | CL3463-5/G |
3-METHYLISOXAZOLE-5-CARBOXYLICACID |
4857-42-5 | 95% | 5g |
$60 | 2023-09-15 | |
| abcr | AB468147-1 g |
3-Methylisoxazole-5-carboxylic acid, min. 95%; . |
4857-42-5 | 1g |
€100.50 | 2023-06-15 | ||
| abcr | AB468147-5 g |
3-Methylisoxazole-5-carboxylic acid, min. 95%; . |
4857-42-5 | 5g |
€191.10 | 2023-06-15 | ||
| abcr | AB468147-10 g |
3-Methylisoxazole-5-carboxylic acid, min. 95%; . |
4857-42-5 | 10g |
€252.10 | 2023-06-15 | ||
| abcr | AB468147-25 g |
3-Methylisoxazole-5-carboxylic acid, min. 95%; . |
4857-42-5 | 25g |
€452.00 | 2023-06-15 |
3-Methylisoxazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4857-42-5)3-Methylisoxazole-5-carboxylic acid
Order Number:A827557
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):428.0
Email:sales@amadischem.com
3-Methylisoxazole-5-carboxylic acid Related Literature
-
1. Substituent effects in isoxazoles: identification of 4-substituted isoxazoles as Michael acceptorsConnie K. Y. Lee,Christopher J. Easton,Mariana Gebara-Coghlan,Leo Radom,Anthony P. Scott,Gregory W. Simpson,Anthony C. Willis J. Chem. Soc. Perkin Trans. 2 2002 2031
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4857-42-5)3-Methylisoxazole-5-carboxylic acid
Purity:99%
Quantity:100g
Price ($):428.0